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Compound of Interest

Compound Name:
6-Cyclohexyl-4-methyl-2H-pyran-

2-one

Cat. No.: B139015 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information on the proper storage and handling of 6-Cyclohexyl-4-methyl-2H-pyran-2-one
(CAS: 14818-35-0), a compound often used as a synthetic intermediate and identified as an

impurity in the antifungal medication Ciclopirox.[1][2]

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 6-Cyclohexyl-4-methyl-2H-pyran-2-
one?

There are slightly differing recommendations for the storage temperature of this compound. To

ensure optimal stability, it is best to adhere to the most stringent conditions. It is recommended

to store the compound in a refrigerator at 2-8°C.[3] The container should be tightly sealed and

stored in a dry, dark, and well-ventilated place.[4][5] One supplier suggests that storage at

room temperature in a sealed, dry environment is also acceptable.[4] If you are storing the

compound for a long period, refrigeration is the preferred method.

Q2: Is 6-Cyclohexyl-4-methyl-2H-pyran-2-one sensitive to light?

Yes, the compound is light-sensitive.[4] It is crucial to store it in a light-protecting container,

such as an amber vial, and to minimize its exposure to light during handling and experiments.

Q3: What is the appearance of 6-Cyclohexyl-4-methyl-2H-pyran-2-one?
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The appearance of the compound can vary from a white or off-white solid to a yellow or amber-

colored substance.[4][5][6] This variation can be dependent on the purity and the supplier. If

you observe a significant change in color over time, it may be an indication of degradation.

Q4: In which solvents is 6-Cyclohexyl-4-methyl-2H-pyran-2-one soluble?

The compound has slight solubility in chloroform, dimethyl sulfoxide (DMSO), and methanol.[4]

It is largely hydrophobic due to the cyclohexyl and methyl groups.[6]

Troubleshooting Guide
Issue Potential Cause Recommended Action

Change in color (e.g.,

darkening)

Exposure to light or air, or

storage at improper

temperatures.

Discard the reagent if purity is

critical. For future use, ensure

storage in a tightly sealed,

light-resistant container at the

recommended temperature.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling.

Verify the purity of the

compound using an

appropriate analytical method

(e.g., HPLC). Ensure that the

compound is brought to room

temperature before use if it

has been refrigerated.

Minimize exposure to light

during the experiment.

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

Refer to the solubility

information. Sonication may

aid in the dissolution in slightly

soluble solvents.

Storage and Handling Recommendations
To maintain the integrity and stability of 6-Cyclohexyl-4-methyl-2H-pyran-2-one, please

adhere to the following storage conditions.
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Parameter Recommendation Rationale

Temperature

2-8°C (Refrigerator) or Room

Temperature (for short-term

storage)

To minimize degradation.[3][4]

Atmosphere Sealed in a dry environment
To prevent hydrolysis and

oxidation.[4]

Light
Protect from light (e.g., use an

amber vial)

The compound is light-

sensitive.[4]

Experimental Best Practices
While specific experimental protocols are application-dependent, the following are general best

practices for handling 6-Cyclohexyl-4-methyl-2H-pyran-2-one:

Handling: Always handle the compound in a well-ventilated area.

Dispensing: If the compound is refrigerated, allow the container to equilibrate to room

temperature before opening to prevent condensation of moisture into the compound.

During Experimentation: Minimize the exposure of the compound and its solutions to light.

Use amber-colored glassware or cover your reaction vessels with aluminum foil.

Logical Workflow for Proper Storage
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Storage Protocol
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Caption: Logical workflow for the proper storage of 6-Cyclohexyl-4-methyl-2H-pyran-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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